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Compound of Interest

Compound Name: Silver iodate

Cat. No.: B1581383 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Silver iodate (AgIO₃) is an inorganic compound composed of silver, iodine, and oxygen. It

presents as a white, crystalline, light-sensitive solid.[1] Unlike many other metal iodates, silver
iodate is sparingly soluble in water.[1] This technical guide provides an in-depth overview of

the chemical and physical properties of silver iodate, detailed experimental protocols for its

synthesis and characterization, and a review of its potential applications, particularly focusing

on its antimicrobial properties relevant to the field of drug development.

Chemical and Physical Properties
Silver iodate is a stable compound under normal conditions but can be sensitive to light.[2] It

is an odorless, white crystalline powder.[2][3] Key quantitative properties of silver iodate are

summarized in the tables below.
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Property Value Reference

Chemical Formula AgIO₃ [1]

IUPAC Name Silver(I) iodate [1]

Molar Mass 282.77 g/mol [4][5]

Appearance
White, odorless crystalline

solid
[1][3][4]

Density 5.525 g/cm³ at 25°C [1][2]

Solubility Data
Temperature

Solubility ( g/100 mL of
water)

Reference

10°C 0.003 [1][5]

20°C 0.0043 [5]

25°C 0.005 [5]

50°C 0.019 [1]

Solubility Product (Ksp) 3.17 x 10⁻⁸ [1]

pKsp 7.50 [2][6]

Thermal and Thermodynamic Properties
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Property Value Reference

Melting Point ~200°C (decomposes) [1][2][5]

Boiling Point ~1150°C [1]

Decomposition Temperature 405°C [5]

Standard Molar Enthalpy of

Formation (ΔfH⁰)
-184.2 kJ/mol (solid, 298.15 K) [5]

Standard Molar Entropy (S⁰) 150 J/(mol·K) (solid, 298.15 K) [5]

Molar Heat Capacity at

Constant Pressure (Cp)
103 J/(mol·K) (solid, 298.15 K) [5]

Crystal Structure
Property Value Reference

Crystal System Orthorhombic [1]

Experimental Protocols
Synthesis of Silver Iodate
A standard laboratory method for the synthesis of silver iodate involves the precipitation

reaction between a soluble silver salt, typically silver nitrate (AgNO₃), and a soluble iodate salt,

such as potassium iodate (KIO₃) or sodium iodate (NaIO₃).[1]

Materials:

Silver nitrate (AgNO₃)

Potassium iodate (KIO₃)

Deionized water

Beakers

Stirring rod
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Buchner funnel and filter paper

Drying oven

Procedure:

Prepare a 0.1 M solution of silver nitrate by dissolving the appropriate amount of AgNO₃ in

deionized water.

Prepare a 0.1 M solution of potassium iodate by dissolving the appropriate amount of KIO₃ in

deionized water.

Slowly add the silver nitrate solution to the potassium iodate solution while continuously

stirring. A white precipitate of silver iodate will form immediately.

Continue stirring for approximately 10-15 minutes to ensure the reaction goes to completion.

Separate the precipitate from the solution by vacuum filtration using a Buchner funnel and

filter paper.

Wash the precipitate with several portions of deionized water to remove any unreacted ions.

Dry the collected silver iodate precipitate in a drying oven at a temperature of 80-100°C for

1-2 hours.[7]

Store the dried silver iodate powder in a dark, sealed container as it is light-sensitive.[2]

Characterization of Silver Iodate
X-ray Diffraction (XRD) for Crystal Structure Analysis:

XRD is a fundamental technique to confirm the crystalline structure of the synthesized silver
iodate.

Instrumentation:

Powder X-ray diffractometer with Cu Kα radiation.

Procedure:
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Grind a small amount of the dried silver iodate powder to a fine consistency using a mortar

and pestle.

Mount the powdered sample onto a sample holder.

Place the sample holder into the X-ray diffractometer.

Set the instrument to scan over a 2θ range appropriate for detecting the characteristic peaks

of orthorhombic silver iodate (typically from 10° to 80°).

Run the scan and collect the diffraction pattern.

Compare the obtained diffraction pattern with a reference pattern for silver iodate from a

crystallographic database to confirm the phase purity and crystal structure.

Thermal Analysis (DSC/TGA):

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are used to

determine the thermal stability, melting point, and decomposition profile of silver iodate.

Instrumentation:

A simultaneous TGA/DSC instrument or separate TGA and DSC instruments.

Procedure:

Accurately weigh a small amount (typically 5-10 mg) of the silver iodate sample into an

alumina or platinum crucible.

Place the crucible in the thermal analyzer.

Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at a constant heating

rate (e.g., 10°C/min) over a temperature range that encompasses the melting and

decomposition points (e.g., from room temperature to 600°C).

The TGA will record the mass loss as a function of temperature, indicating decomposition.
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The DSC will record the heat flow, showing endothermic or exothermic events such as

melting and decomposition. The peak of the endotherm corresponding to melting will give the

melting point.

Applications in Drug Development
While silver iodate itself is not a mainstream therapeutic agent, the antimicrobial properties of

silver ions are well-documented and have been utilized in various medical applications.[8][9]

Silver compounds, including silver iodate, can serve as a source of silver ions, which exhibit

broad-spectrum antimicrobial activity against bacteria, fungi, and viruses.[10]

Antimicrobial Activity and Mechanism
The antimicrobial action of silver is multifaceted. The primary mechanisms are believed to

involve:

Interaction with the Cell Wall and Membrane: Silver ions can bind to sulfur-containing

proteins in the bacterial cell wall and membrane, disrupting their function and leading to

increased membrane permeability and cell lysis.[10]

Inhibition of Enzymes: Silver ions can inhibit essential enzymes, particularly those involved in

cellular respiration, by binding to their sulfhydryl groups. This disrupts the respiratory chain,

leading to the production of reactive oxygen species (ROS) and subsequent oxidative stress.

[10]

Interaction with Nucleic Acids: Silver ions can interact with the DNA and RNA of

microorganisms, leading to condensation and inhibition of replication.[11]

The sustained release of silver ions from a sparingly soluble salt like silver iodate could be

advantageous in certain antimicrobial applications, providing a localized and prolonged effect.
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Caption: Workflow for the synthesis and characterization of silver iodate.
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Caption: Proposed antimicrobial mechanism of action for silver ions.

Safety and Handling
Silver iodate is an oxidizing agent and can cause fire if it comes into contact with combustible

materials.[2] It is irritating to the eyes, respiratory system, and skin.[2] Appropriate personal

protective equipment, including gloves and safety glasses, should be worn when handling this

chemical. Intimate mixtures of silver iodate with finely divided metals, sulfides, or other

reducing agents may react explosively, especially in the presence of moisture.[3][4]

Conclusion
Silver iodate is a well-characterized inorganic compound with distinct physical and chemical

properties. Standard laboratory procedures allow for its straightforward synthesis and

characterization. While its direct application in drug development is not established, its role as a

potential source of antimicrobial silver ions warrants consideration, particularly in the

development of antimicrobial materials and coatings for medical devices. Further research into

the controlled release of silver ions from silver iodate matrices could unveil new opportunities

in this area.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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